2-[1-(4-Methoxy-2,6-dimethyl-phenylsulfonyl)-piperidin-2-ylmethoxy]-1-[4-(1-methyl-piperidin-4-yl)-piperazin-1-yl]-ethanone

• Molecular Formula: C27H44N4O5S
• Molecular Weight: 536.7 g/mol
• IUPAC Name: 2-[[1-(4-methoxy-2,6-dimethylphenyl)sulfonylpiperidin-2-yl]methoxy]-1-[4-(1-methylpiperidin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C27H44N4O5S/c1-21-17-25(35-4)18-22(2)27(21)37(33,34)31-10-6-5-7-24(31)19-36-20-26(32)30-15-13-29(14-16-30)23-8-11-28(3)12-9-23/h17-18,23-24H,5-16,19-20H2,1-4H3
• InChI Key: LLRDYAYGXUHNPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1S(=O)(=O)N2CCCCC2COCC(=O)N3CCN(CC3)C4CCN(CC4)C)C)OC

Description

2-[1-(4-Methoxy-2,6-dimethyl-phenylsulfonyl)-piperidin-2-ylmethoxy]-1-[4-(1-methyl-piperidin-4-yl)-piperazin-1-yl]-ethanone is a useful research compound. Its molecular formula is C27H44N4O5S and its molecular weight is 536.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N,N′-Carbonyldiimidazole (114 mg, 0.706 mmol) was added to a solution of 2-((1-(4-methoxy-2,6-dimethylphenylsulfonyl)piperidin-2-yl)methoxy)acetic acid (250 mg, 0.673 mmol) in dichloromethane (15 ml), and the mixture was stirred for 1 h at room temperature. A solution of 1-(1-methylpiperidin-4-yl)piperazine (123 mg, 0.673 mmol) in dichloromethane (5 ml) was then added, and the reaction mixture was stirred for 15 h at room temperature. The reaction mixture was then extracted with water (20 ml) and saturated sodium chloride solution (20 ml), and the organic phase was dried over magnesium sulfate and concentrated in vacuo. The crude product was purified by flash chromatography using dichloromethane/methanol (97:3→90:10).